Cas no 2044704-94-9 (5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride)

• Product Name: 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride
• CAS No: 2044704-94-9
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4816362
• Update Time: 2025-05-21

5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride

• Inchi： 1S/C11H8ClNO2.ClH/c12-8-4-2-1-3-7(8)9-5-6-10(13-9)11(14)15;/h1-6,13H,(H,14,15);1H
• InChI Key： YUVXRQFGJNZEPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(C(=O)O)N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 53.1

Additional information on 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride

Comprehensive Overview of 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 2044704-94-9)

5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 2044704-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrrole-carboxylic acid backbone and a 2-chlorophenyl substituent, is widely studied for its potential applications in drug development and material science. Its hydrochloride salt form enhances solubility, making it a preferred choice for experimental and industrial use.

The structural uniqueness of 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride lies in its heterocyclic framework, which is pivotal in designing bioactive molecules. Researchers frequently explore its derivatives for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chlorophenyl group further augments its electronic and steric properties, enabling tailored modifications for specific applications.

In recent years, the demand for pyrrole-based compounds has surged due to their versatility in medicinal chemistry. A common query among scientists is: "What are the synthetic routes for 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride?" The compound is typically synthesized via multi-step organic reactions, including Knorr pyrrole synthesis or palladium-catalyzed cross-coupling, followed by carboxylation and salt formation. These methods are optimized for yield and purity, catering to high-throughput screening needs.

Another trending topic is the green chemistry approach to producing such compounds. Environmental concerns have driven innovations like solvent-free reactions and catalytic recycling, aligning with global sustainability goals. 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride is no exception, with studies focusing on reducing waste and energy consumption during synthesis.

The compound's physicochemical properties are equally noteworthy. Its melting point, solubility profile, and stability under various pH conditions are critical for formulation scientists. For instance, its hydrochloride salt form ensures better bioavailability in aqueous systems, a feature often highlighted in drug delivery research.

From a commercial perspective, 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride is supplied by leading chemical manufacturers under stringent quality controls. Certificates of Analysis (CoA) typically include data on HPLC purity, residual solvents, and heavy metal content, ensuring compliance with pharmaceutical standards like USP or EP.

Emerging applications in material science have also been explored. The compound's conjugated system makes it a candidate for organic semiconductors or fluorescent probes, addressing needs in optoelectronics and bioimaging. Such interdisciplinary relevance underscores its value beyond traditional chemistry.

In summary, 5-(2-Chlorophenyl)-1H-pyrrole-2-carboxylic acid hydrochloride (CAS No. 2044704-94-9) is a multifaceted compound with broad utility. Its synthesis, properties, and applications reflect the convergence of pharmaceutical innovation, sustainable chemistry, and advanced materials, making it a subject of enduring scientific interest.